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Compound of Interest

Compound Name: Nonyl Acetate

Cat. No.: B093767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the available toxicological data and

safety profile of Nonyl Acetate (CAS No. 143-13-5). Nonyl Acetate is a colorless liquid with a

characteristic fruity, floral odor, utilized as a fragrance and flavoring agent. This document

synthesizes findings on its acute toxicity, skin and eye irritation, sensitization, genotoxicity, and

repeated-dose toxicity. While data for some endpoints are limited, this guide consolidates

existing knowledge to support safety and risk assessments. All quantitative data are presented

in structured tables, and key experimental methodologies are detailed. Diagrams illustrating

metabolic pathways and experimental workflows are provided to enhance understanding.

Chemical and Physical Properties
Nonyl Acetate is the acetate ester of nonan-1-ol. Its chemical and physical properties are

summarized below.
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Property Value Reference

Chemical Name Nonyl Acetate [1]

CAS Number 143-13-5 [1]

Molecular Formula C11H22O2 [1]

Molecular Weight 186.29 g/mol [1]

Appearance Colorless liquid [2]

Odor Fruity, floral [2][3]

Boiling Point 212 °C [2]

Flash Point 67.2 °C [4]

Solubility
Soluble in alcohol and ether;

insoluble in water
[2]

Toxicological Data
Acute Toxicity
Nonyl Acetate exhibits a low order of acute toxicity based on oral and dermal studies in rats.

Table 1: Acute Toxicity of Nonyl Acetate

Test Species Route LD50 Reference

Acute Oral

Toxicity
Rat Oral > 5.0 g/kg [4]

Acute Dermal

Toxicity
Rat Dermal > 5.0 g/kg [4]

A single high dose of Nonyl Acetate was administered orally to a group of rats. The animals

were observed for mortality and clinical signs of toxicity over a 14-day period. The LD50 was

determined to be greater than the highest dose tested.
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Skin Corrosion/Irritation
Studies on the skin irritation potential of Nonyl Acetate have yielded mixed results, with some

sources indicating it can be irritating to the skin.[4][5] However, a study on a similar compound

following OECD Guideline 404 showed no irritation.[6]

Table 2: Skin Irritation Data

Test
Substance

Species Method Results Reference

Nonyl Acetate Not specified Not specified Irritating to skin [4][5]

Similar

Compound
Rabbit OECD 404 Non-irritant [6]

The following workflow outlines the general procedure for an acute dermal irritation/corrosion

study.
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Animal Preparation

Test Substance Application

Observation

Animal Selection (Rabbit)

Clipping of Fur

Application of 0.5 mL Nonyl Acetate

Semi-occlusive Dressing

4-hour Exposure

Dressing Removal

Scoring of Erythema and Edema (1, 24, 48, 72 hrs)

Click to download full resolution via product page

Caption: Workflow for an OECD 404 skin irritation study.

Eye Irritation
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Similar to skin irritation, there are indications that Nonyl Acetate may be an eye irritant.[4][5] A

study on a comparable substance following OECD Guideline 405 demonstrated reversible eye

irritation.[7][8]

Table 3: Eye Irritation Data

Test
Substance

Species Method Results Reference

Nonyl Acetate Not specified Not specified Irritating to eyes [4][5]

Similar

Compound
Rabbit OECD 405

Reversible eye

irritation
[7][8]

The general procedure for an acute eye irritation study is depicted below.

Procedure

Observation

Instillation of 0.1 mL into one eye

Untreated eye as control

Scoring of Corneal, Iris, and Conjunctival effects

Observations at 1, 24, 48, 72 hrs

Click to download full resolution via product page
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Caption: Workflow for an OECD 405 eye irritation study.

Skin Sensitization
A human study indicated that a 2% solution of Nonyl Acetate was not a sensitizer.[9] This

suggests a low potential for skin sensitization at relevant concentrations.

Table 4: Skin Sensitization Data

Test Species Concentration Results Reference

Human

Experience
Human 2% solution

No irritation or

sensitization
[9]

The HRIPT is a common method to assess the skin sensitization potential in humans.
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Induction Phase

Rest Phase

Challenge Phase

Repeated patch applications (9-10)

Observation for irritation

2-week rest period

Challenge patch application

Scoring for sensitization reaction

Click to download full resolution via product page

Caption: General workflow of a Human Repeat Insult Patch Test.

Genotoxicity
No specific genotoxicity data for Nonyl Acetate was identified in the reviewed literature. Safety

data sheets for Nonyl Acetate and its isomers often state that no data is available for

mutagenicity.[7] For structurally related alkyl acetates, the available data from Ames tests and

other in vitro assays are generally negative.

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a substance.
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Exposure
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Caption: Workflow of the Ames Test (OECD 471).

Repeated-Dose Toxicity
Specific repeated-dose toxicity studies for Nonyl Acetate were not found in the public domain.

Safety data sheets indicate that no information is available.[7] Data on structurally similar long-

chain alkyl acetates suggest a low order of systemic toxicity following repeated exposure.

This study provides information on the potential health hazards from repeated oral exposure

over 28 days.
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Dosing

In-life Observations

Terminal Procedures
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Caption: Workflow for a 28-day repeated dose toxicity study.

Metabolism and Toxicokinetics
Nonyl Acetate, being an ester, is expected to be readily hydrolyzed in the body by esterases to

its constituent alcohol (nonan-1-ol) and acetic acid.[1] Both of these metabolites are

endogenous or can be readily integrated into normal metabolic pathways. Acetic acid enters

the Krebs cycle, while nonan-1-ol is likely oxidized to the corresponding carboxylic acid and

further metabolized via fatty acid oxidation pathways.
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Nonyl Acetate Hydrolysis (Esterases)

Nonan-1-ol

Acetic Acid
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Caption: Proposed metabolic pathway of Nonyl Acetate.

Safety Profile and Conclusion
Based on the available data, Nonyl Acetate has a low acute toxicity profile via both oral and

dermal routes. While some data suggests a potential for skin and eye irritation, a 2% solution

was found to be non-sensitizing in humans. There is a notable lack of publicly available data on

the genotoxicity and repeated-dose toxicity of Nonyl Acetate. However, its expected rapid

hydrolysis to endogenous or readily metabolizable substances suggests a low potential for

systemic toxicity. For a more definitive safety assessment, further studies on genotoxicity and

repeated-dose toxicity would be beneficial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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